Cas no 2228428-56-4 (3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid)
3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid
- 2228428-56-4
- 3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid
- EN300-1970041
-
- Inchi: 1S/C9H6F3N3O3/c1-15-3-4(7(13-15)9(10,11)12)5-2-6(8(16)17)18-14-5/h2-3H,1H3,(H,16,17)
- InChI Key: SNWSARWLTRDSHU-UHFFFAOYSA-N
- SMILES: FC(C1C(C2C=C(C(=O)O)ON=2)=CN(C)N=1)(F)F
Computed Properties
- Exact Mass: 261.03612555g/mol
- Monoisotopic Mass: 261.03612555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.2Ų
3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970041-1g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-5g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 5g |
$2858.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-10g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 10g |
$4236.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-0.05g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-0.1g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-0.25g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-0.5g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-1.0g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 1g |
$1485.0 | 2023-05-31 | ||
| Enamine | EN300-1970041-2.5g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1970041-5.0g |
3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,2-oxazole-5-carboxylic acid |
2228428-56-4 | 5g |
$4309.0 | 2023-05-31 |
3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid
Introduction to 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid (CAS No: 2228428-56-4)
3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2228428-56-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines a pyrazole ring with a 1,2-oxazole moiety, both of which are well-documented scaffolds in medicinal chemistry due to their versatility and biological activity. The presence of a methyl group at the 1-position and a trifluoromethyl group at the 3-position of the pyrazole ring introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.
The structural features of 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid contribute to its potential pharmacological activity. The trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. In contrast, the methyl group can influence the conformational flexibility and electronic distribution within the molecule. The integration of these substituents into the pyrazole core suggests that this compound may exhibit properties suitable for interactions with biological receptors or enzymes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies indicate that the pyrazol-4-yl moiety can serve as a key pharmacophore in designing molecules with antimicrobial, anti-inflammatory, or anticancer properties. The oxazole ring further enhances the molecular complexity, providing additional sites for hydrogen bonding or hydrophobic interactions with biological targets. This combination of structural elements makes 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid an intriguing candidate for further investigation.
In vitro studies have begun to explore the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in various diseases. For instance, the trifluoromethyl group's electron-withdrawing nature could modulate the reactivity of key functional sites within biological targets. Additionally, the presence of both pyrazole and oxazole rings may allow for multiple interaction points with proteins or nucleic acids, enhancing binding affinity.
The synthesis of 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid represents a significant achievement in heterocyclic chemistry. The strategic placement of substituents such as the methyl and trifluoromethyl groups requires careful consideration of reaction conditions and synthetic pathways to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocycles like this one with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving these synthetic goals.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemical research, where similar heterocyclic frameworks are used to develop novel materials or crop protection agents. The versatility of such compounds underscores their importance in modern chemical research.
Future research directions may focus on optimizing the synthesis of 3-(trifluoromethyl)-pyrazolyl-substituted oxazoles, exploring derivatives with different substituents, or investigating their interactions with specific biological targets. High-throughput screening (HTS) techniques could accelerate the discovery process by rapidly evaluating large libraries of related compounds for desired biological activities.
The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying compounds like this one. Predictive models can help identify optimal analogs based on structural features alone, reducing the need for extensive experimental screening. This approach aligns well with current trends toward data-driven drug development.
In conclusion,3-methyl-trifluoromethyl-pyrazolyl-substituted oxazoles, exemplified by 3-(trifluoromethyl)-pyrazolyl-substituted oxazoles, represent a class of molecules with significant potential in pharmaceutical research. Their unique structural features—such as the combination of pyrazole and oxazole rings along with electron-withdrawing substituents like trifluoromethylation—make them valuable candidates for further exploration.
2228428-56-4 (3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,2-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)